N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H13F2N3O3/c16-8-1-2-10(11(17)5-8)13-6-9(20-23-13)7-18-15(22)12-3-4-14(21)19-12/h1-2,5-6,12H,3-4,7H2,(H,18,22)(H,19,21)
• InChI Key: RBUPJTZARHWUAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H13F2N3O3
• Molecular Weight: 321.28 g/mol
• CAS No.: 1236270-48-6

Description

N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide, also known as DPP-4 inhibitor, is a chemical compound used in the treatment of type 2 diabetes. This compound works by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-4) that breaks down the hormone incretin. Incretin hormones stimulate insulin secretion and decrease glucagon secretion, which helps regulate blood sugar levels in the body.

Scientific Research Applications

Molecular Interactions and Pharmacology

N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide has been studied for its molecular interactions, particularly as an antagonist for specific receptors. For instance, a study on a structurally similar compound, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, revealed its potent and selective antagonistic properties for the CB1 cannabinoid receptor. This research utilized computational methods like the AM1 molecular orbital method and Comparative Molecular Field Analysis (CoMFA) to understand the compound's conformational stability and interaction with receptors (Shim et al., 2002).

Polyamide Synthesis and Properties

Research into the synthesis of polyamides involving similar chemical structures has been conducted. For example, the study on aromatic polyamides bearing ether and isopropylidene or hexafluoroisopropylidene links in the main chain explores the properties of these polymers, which are relevant for various industrial and scientific applications. These polymers exhibit good thermal stability and are amorphous in nature, indicating their potential in diverse applications (Hsiao & Chou-Huan Yu, 1996).

Isoxazole Derivatives in Disease Treatment

Compounds with isoxazole structures, similar to the this compound, have been investigated for their role in treating diseases. For instance, the isoxazol derivative leflunomide and its metabolites show potential as disease-modifying antirheumatic drugs, with significant effects on mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine synthesis. This is relevant for immune cell function and has implications in various medical conditions (Knecht & Löffler, 1998).

Drug Design and Biological Activity

In the field of drug design, compounds structurally related to this compound have been synthesized and evaluated for their potential as antidepressants and nootropic agents. This research emphasizes the importance of molecular structure in determining the efficacy and application of pharmaceutical compounds (Thomas et al., 2016).